3-(1-Butylbenzimidazol-2-yl)propan-1-ol
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Benzimidazole Derivatives : A study by Dib et al. (2004) focused on the gas-phase thermolysis of benzotriazole derivatives, revealing insights into the kinetics and mechanisms of their decomposition. This work contributes to understanding the reactivity and stability of benzimidazole analogs in high-temperature conditions (Dib et al., 2004).
Catalytic Applications : Feroci et al. (2015) investigated the stability and organocatalytic efficiency of N-heterocyclic carbenes derived from imidazolium salts, offering potential applications in catalysis and organic synthesis (Feroci et al., 2015).
Pharmaceutical Applications
- Antifungal Compounds : Zambrano-Huerta et al. (2019) synthesized and evaluated the antifungal activity of 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol derivatives, demonstrating high activity against Candida spp., which underscores the potential of benzimidazole derivatives in developing new antifungal agents (Zambrano-Huerta et al., 2019).
Materials Science and Engineering
- Ionic Liquids and Green Chemistry : Research by Swatloski et al. (2003) on the hydrolysis of 1-butyl-3-methylimidazolium hexafluorophosphate sheds light on the stability and environmental aspects of using ionic liquids, which are often considered green solvents. This study highlights the importance of evaluating the decomposition products and potential environmental impact of ionic liquids (Swatloski et al., 2003).
Mechanism of Action
Target of Action
It is known that similar compounds, such as 1,3-bis-1,2,3-triazol-1-yl-propan-2-ol, have shown significant antifungal activity
Mode of Action
It is known that similar compounds have shown antifungal activity This suggests that the compound may interact with its targets in a way that inhibits the growth or function of fungal cells
Biochemical Pathways
Given the potential antifungal activity of similar compounds , it is possible that the compound affects pathways related to fungal cell growth and function
Result of Action
Given the potential antifungal activity of similar compounds , it is possible that the compound results in the inhibition of fungal cell growth or function
properties
IUPAC Name |
3-(1-butylbenzimidazol-2-yl)propan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O/c1-2-3-10-16-13-8-5-4-7-12(13)15-14(16)9-6-11-17/h4-5,7-8,17H,2-3,6,9-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGWOPEVAGWCRTP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=CC=CC=C2N=C1CCCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Butylbenzimidazol-2-yl)propan-1-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1'-(2-Bromobenzoyl)spiro[2-benzofuran-3,3'-piperidine]-1-one](/img/structure/B2539002.png)
![3-[5-(1,5-dimethyl-1H-pyrazol-4-yl)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid](/img/structure/B2539009.png)
![(Z)-2-((4-hydroxy-3-nitrobenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile](/img/structure/B2539010.png)
![3-[(4-ethylphenyl)sulfonyl]-6,7-difluoro-1-propylquinolin-4(1H)-one](/img/structure/B2539011.png)
![(E)-3-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide](/img/structure/B2539019.png)
![1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]-N-(1-phenylethyl)piperidine-4-carboxamide](/img/structure/B2539021.png)